Cas no 64076-59-1 (1H-1,2,4-Triazole-3-acetamide, 2,5-dihydro-5-thioxo-)

• Product Name: 1H-1,2,4-Triazole-3-acetamide, 2,5-dihydro-5-thioxo-
• CAS No: 64076-59-1
• MF: C₄H₆N₄OS
• MW: 158.181638240814
• CID: 1669450
• Update Time: 2024-09-03

1H-1,2,4-Triazole-3-acetamide, 2,5-dihydro-5-thioxo- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-3-acetamide, 2,5-dihydro-5-thioxo-

• Inchi： 1S/C4H6N4OS/c5-2(9)1-3-6-4(10)8-7-3/h1H2,(H2,5,9)(H2,6,7,8,10)
• InChI Key： IXEWJCPJHCENNH-UHFFFAOYSA-N
• SMILES： N1C(=S)N=C(CC(N)=O)N1

Computed Properties

• Exact Mass: 158.02638

Experimental Properties

• Density: 1.85±0.1 g/cm3(Predicted)
• Boiling Point: 341.1±44.0 °C(Predicted)
• PSA: 79.51
• pka: 8.77±0.20(Predicted)